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Compound of Interest

Compound Name: 1,1,4-Trimethylcyclohexane

Cat. No.: B1583164

This guide provides an in-depth analysis of the spectroscopic data for 1,1,4-
trimethylcyclohexane, a saturated monocyclic hydrocarbon. The following sections detail its
Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering
valuable insights for researchers, scientists, and professionals in drug development and
chemical analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a
molecule. For 1,1,4-trimethylcyclohexane, both *H and 3C NMR provide distinct signals
corresponding to the different magnetic environments of the nuclei.

'H NMR Spectral Data

The proton NMR spectrum of 1,1,4-trimethylcyclohexane is characterized by signals
corresponding to the methyl and methylene protons in the cyclohexane ring.
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Chemical Shift

Multiplicity Integration Assignment
(ppm)
C1-CHs (axial &
~0.85 s 6H _
equatorial)
~0.88 d 3H C4-CHs
Cyclohexane ring
~1.10-1.45 m 9H

protons

Note: Specific chemical shifts can vary slightly depending on the solvent and spectrometer
frequency.

3C NMR Spectral Data

The 3C NMR spectrum provides information on the different carbon environments within the

molecule.
Chemical Shift (ppm) Carbon Type Assighment
~23.0 CHs C4-CHs
~28.0 CHs C1-CHs (gem-dimethyl)
~30.5 C C1l
~31.0 CH C4
~35.0 CH2 C3,C5
~40.0 CH: C2,C6

Note: These are approximate chemical shift values.[1]

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule by
measuring the absorption of infrared radiation. As an alkane, the IR spectrum of 1,1,4-
trimethylcyclohexane is dominated by C-H stretching and bending vibrations.[2][3]
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Wavenumber

Intensity Vibration Type Assignment
(cm™)
2850-2960 Strong C-H Stretch Aliphatic C-H
1445-1470 Medium C-H Bend CH: Scissoring
CHs Bending (gem-
1365-1385 Medium C-H Bend dimethyl and C4-

methyl)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule upon ionization.[4] The mass spectrum of 1,1,4-trimethylcyclohexane shows a
molecular ion peak and several characteristic fragment ions.

mlz Relative Intensity Proposed Fragment
126 Moderate [M]* (Molecular lon)
111 High [M-CHs]*

83 Moderate [M-CsH7]*

70 High [CsH1o]*

55 High [CaH7]*

a1 High [CsHs]*

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented.

NMR Spectroscopy

A sample of 1,1,4-trimethylcyclohexane is dissolved in a deuterated solvent, typically
chloroform-d (CDCIs), in a 5 mm NMR tube.[5] The concentration is typically 5-25 mg/0.6 mL of
solvent.[5] *H and 3C NMR spectra are recorded on a spectrometer, for instance, a 400 MHz
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instrument.[6] For tH NMR, the spectral width is set from approximately -1 to 10 ppm. For 13C
NMR, the spectral width is typically 0 to 220 ppm.[7] Chemical shifts are referenced to the
residual solvent peak or an internal standard like tetramethylsilane (TMS).

Infrared (IR) Spectroscopy

For a liquid sample like 1,1,4-trimethylcyclohexane, the IR spectrum can be obtained by
placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr) to create a thin film.
[8][9] Alternatively, a liquid cell can be used.[8] The spectrum is recorded using a Fourier-
Transform Infrared (FTIR) spectrometer over a typical range of 4000-400 cm~1.[10] A
background spectrum of the clean salt plates is taken prior to the sample measurement to
subtract any atmospheric and instrumental interferences.[10]

Mass Spectrometry

The mass spectrum is typically acquired using a mass spectrometer coupled with a gas
chromatograph (GC-MS) for sample introduction and separation. The sample is injected into
the GC, where it is vaporized and passed through a capillary column. The separated 1,1,4-
trimethylcyclohexane then enters the mass spectrometer. Electron lonization (El) is a
common method where the sample is bombarded with a beam of high-energy electrons
(typically 70 eV), causing ionization and fragmentation.[11][12] The resulting ions are then
separated by their mass-to-charge ratio (m/z) by a mass analyzer and detected.[11]

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound like 1,1,4-trimethylcyclohexane.
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Caption: Workflow for Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trimethylcyclohexane-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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